Cas no 26446-73-1 (Phosphoric acid,bis(methylphenyl) phenyl ester)

Phosphoric acid,bis(methylphenyl) phenyl ester Properties

Names and Identifiers

• Phosphoric acid,bis(methylphenyl) phenyl ester
• bis(methylphenyl) phenyl phosphate
• 2-methylphenyl 4-methylphenyl phenyl phosphate
• Dicresyl phenyl phosphate
• Phosphoric acid, bis(methylphenyl) phenyl ester

• InChIKey： XSRQYQRFQNGZKR-UHFFFAOYSA-N
• Inchi： 1S/C20H19O4P/c1-16-10-6-8-14-19(16)23-25(21,22-18-12-4-3-5-13-18)24-20-15-9-7-11-17(20)2/h3-15H,1-2H3
• SMILES： P(OC1=CC=CC=C1C)(OC1=CC=CC=C1C)(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 354.10217
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 354.102096
• Heavy Atom Count: 25
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 5.94830
• PSA: 44.76
• Refractive Index: 1.584
• Boiling Point: 412°Cat760mmHg
• Flash Point: 216.5°C
• Density: 1.22